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Compound of Interest

Compound Name: 2-Bromohexanoic acid

Cat. No.: B146095

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromohexanoic acid (CAS 616-
05-7), a pivotal chemical intermediate in various fields of chemical synthesis. This document
outlines its physicochemical properties, detailed experimental protocols for its synthesis, and its
significant applications, particularly in the pharmaceutical and agrochemical industries.

Physicochemical and Identification Data

2-Bromohexanoic acid, also known as a-Bromocaproic acid, is an alpha-brominated
carboxylic acid.[1] Its structure, featuring a reactive bromine atom on the carbon adjacent to the
carboxyl group, makes it a versatile reagent for organic synthesis.[2] It typically appears as a
colorless to pale yellow or light brown liquid.[3][4]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Source(s)

CAS Number 616-05-7 [51[6]

Molecular Formula CeH11BroO:2 [41[5]

Molecular Weight 195.05 g/mol [5][6]

IUPAC Name 2-bromohexanoic acid [6]
DL-a-Bromocaproic acid, 2-

Synonyms Bromocaproic acid, a-Bromo- [3][5]
n-caproic acid

SMILES CCCCC(Br)C(=0)O [6]
HZTPKMIMXLTOSK-

InChlKey [4]
UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value Source(s)
Clear light brown to brown

Appearance o [5]
liquid

Melting Point 4°C [517][8]

Boiling Point 136-138 °C at 18 mmHg [5]

Density 1.37 g/mL at 25 °C [5]

Refractive Index (n20/D)

1.472

[5]

Flash Point

>110 °C (>230 °F)

[5]

Water Solubility

Soluble

[5]

Solubility in Organics

Soluble in alcohol and diethyl

[5]

ether
pKa 2.97 £ 0.21 (Predicted) [5]
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Table 3: Safety and Hazard Information

Hazard Category GHS Classification Source(s)
GHS Pictograms Corrosion, Acute Toxicity [6]
Signal Word Danger [6]

H302: Harmful if swallowed.

H312: Harmful in contact with
Hazard Statements skin. H314: Causes severe [6]

skin burns and eye damage.

H332: Harmful if inhaled.

Hazard Class 8 (Corrosive) [8]

UN Number 3265 [8]

Synthesis and Experimental Protocols

The industrial synthesis of 2-Bromohexanoic acid is typically achieved through the alpha-
bromination of hexanoic acid.[3] The Hell-Volhard-Zelinsky reaction is a classic method for this
transformation.

Experimental Protocol: Synthesis of 2-Bromohexanoic
Acid

This protocol is based on the described industrial synthesis method.[8]

Objective: To synthesize 2-Bromohexanoic acid via bromination of hexanoic acid.
Materials:

e Hexanoic acid

e Dried bromine (Brz)

e Phosphorus trichloride (PCls) (catalyst)
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Procedure:

e Combine dried bromine and hexanoic acid in a suitable reaction vessel.

o Carefully introduce a catalytic amount of phosphorus trichloride to the mixture to initiate the
reaction.

o Heat the reaction mixture to a temperature of 65-70 °C. The evolution of hydrogen bromide
(HBr) gas indicates the progression of the bromination. Maintain this temperature for 5-6
hours.

 After the initial reaction period, increase the temperature to 100 °C to drive the reaction to
completion.

e Upon completion, subject the crude product to distillation under reduced pressure (vacuum
distillation).

o Collect the fraction that distills between 132-140 °C at 2 kPa. This fraction is the purified 2-
Bromohexanoic acid.

Workflow Diagram:
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Synthesis Workflow for 2-Bromohexanoic Acid
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Caption: General workflow for the synthesis of 2-bromohexanoic acid.

Applications in Research and Development

2-Bromohexanoic acid is a crucial building block in organic synthesis, valued for its ability to
participate in nucleophilic substitution and coupling reactions.[1][4]

Pharmaceutical and Agrochemical Intermediate
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The compound serves as a key precursor in the manufacturing of various Active
Pharmaceutical Ingredients (APIs) and agrochemicals.[1][8] The reactive bromine atom can be
readily displaced to introduce other functional groups or to form new carbon-carbon bonds,
enabling the construction of complex molecular architectures.[1]

e Pharmaceuticals: It is used as an intermediate in the synthesis of compounds like
Bromoisovalerate, which has hypnotic sedative properties.[8]

o Agrochemicals: It is indispensable for producing the synthetic pyrethroid insecticide
Fluvalinate.[8]

Role of 2-Bromohexanoic Acid as a Chemical Intermediate

Starting Material
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Caption: Application pathways for 2-bromohexanoic acid in synthesis.

Analytical Chemistry

2-Bromohexanoic acid has been employed as an internal standard for the determination of
trans,trans-muconic acid in urine using Gas Chromatography-Mass Spectrometry (GC-MS).[5]

Biological Research
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Recent studies have investigated the biological effects of 2-Bromohexanoic acid. For
instance, it has been shown to act as an inhibitor of polyhydroxyalkanoate (PHA) and
rhamnolipid synthesis in the bacterium Pseudomonas aeruginosa.[9] Research indicates that it
has a more pronounced inhibitory effect on these biosynthetic pathways compared to its
longer-chain analogs like 2-bromooctanoic and 2-bromodecanoic acid.[9]

Inhibitory Action in Pseudomonas aeruginosa

Fructose
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Caption: Inhibition of bacterial synthesis pathways by 2-bromohexanoic acid.

Conclusion

2-Bromohexanoic acid (CAS 616-05-7) is a chemical of significant industrial and research
importance. Its well-defined physicochemical properties and versatile reactivity make it an
essential intermediate in the synthesis of a wide array of valuable compounds, from life-saving
pharmaceuticals to effective agrochemicals. The detailed protocols for its synthesis and its
expanding applications in biological and analytical research underscore its continuing
relevance to the scientific community. Proper safety and handling procedures are paramount
when working with this corrosive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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